Cas no 1261917-25-2 (3-(4-Chloro-3-methoxycarbonylphenyl)-5-fluorobenzoic acid)

• Product Name: 3-(4-Chloro-3-methoxycarbonylphenyl)-5-fluorobenzoic acid
• CAS No: 1261917-25-2
• MF: C₁₅H₁₀ClFO₄
• MW: 308.688907146454
• MDL: MFCD18322688
• CID: 2763317
• PubChem ID: 53228507
• Update Time: 2025-07-18

3-(4-Chloro-3-methoxycarbonylphenyl)-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4'-Chloro-5-fluoro-3'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid
• 1261917-25-2
• DTXSID00692040
• 3-(4-Chloro-3-methoxycarbonylphenyl)-5-fluorobenzoic acid, 95%
• MFCD18322688
• 3-(4-CHLORO-3-METHOXYCARBONYLPHENYL)-5-FLUOROBENZOIC ACID
• 3-(4-Chloro-3-methoxycarbonylphenyl)-5-fluorobenzoic acid

• MDL： MFCD18322688
• Inchi： 1S/C15H10ClFO4/c1-21-15(20)12-7-8(2-3-13(12)16)9-4-10(14(18)19)6-11(17)5-9/h2-7H,1H3,(H,18,19)
• InChI Key： PWTUFBFRFCCZTE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)OC)C1C=C(C=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 308.0251647Da
• Monoisotopic Mass: 308.0251647Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 63.6Ų

Additional information on 3-(4-Chloro-3-methoxycarbonylphenyl)-5-fluorobenzoic acid

Introduction to 3-(4-Chloro-3-methoxycarbonylphenyl)-5-fluorobenzoic acid (CAS No. 1261917-25-2)

3-(4-Chloro-3-methoxycarbonylphenyl)-5-fluorobenzoic acid (CAS No. 1261917-25-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a chlorinated and methoxycarbonyl-substituted phenyl group and a fluorinated benzoic acid moiety, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chlorinated and methoxycarbonyl-substituted phenyl group in the structure of 3-(4-Chloro-3-methoxycarbonylphenyl)-5-fluorobenzoic acid plays a crucial role in its pharmacological properties. Chlorine substitution is known to enhance the lipophilicity and metabolic stability of organic molecules, which can improve their bioavailability and pharmacokinetic profiles. The methoxycarbonyl group, on the other hand, can influence the compound's solubility and reactivity, making it an important functional group for drug design.

The fluorinated benzoic acid moiety is another key structural feature of this compound. Fluorine atoms are often introduced into drug molecules to modulate their binding affinity to target proteins, enhance their metabolic stability, and improve their overall therapeutic efficacy. The presence of a fluorine atom in the benzoic acid moiety can also affect the compound's electronic properties, which can influence its interactions with biological targets.

Recent studies have explored the potential applications of 3-(4-Chloro-3-methoxycarbonylphenyl)-5-fluorobenzoic acid in various therapeutic areas. One notable area of research is its use as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the potential use of 3-(4-Chloro-3-methoxycarbonylphenyl)-5-fluorobenzoic acid as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer. These findings suggest that 3-(4-Chloro-3-methoxycarbonylphenyl)-5-fluorobenzoic acid may have therapeutic potential in cancer treatment.

In addition to its anti-inflammatory and anticancer properties, 3-(4-Chloro-3-methoxycarbonylphenyl)-5-fluorobenzoic acid has also been investigated for its potential as an antiviral agent. Studies have shown that this compound can inhibit the replication of certain viruses, including influenza virus and herpes simplex virus (HSV). The mechanism by which it exerts its antiviral effects is not yet fully understood, but it is believed to involve interference with viral entry or replication processes.

The pharmacokinetic properties of 3-(4-Chloro-3-methoxycarbonylphenyl)-5-fluorobenzoic acid have also been studied extensively. In vivo studies have demonstrated that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which are important considerations for drug development. Additionally, it has been shown to have low toxicity and good safety margins in preclinical models, further supporting its potential as a therapeutic agent.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and optimize the therapeutic applications of 3-(4-Chloro-3-methoxycarbonylphenyl)-5-fluorobenzoic acid. Ongoing clinical trials are aimed at evaluating its safety and efficacy in human subjects, and these studies will provide valuable insights into its potential as a novel therapeutic agent.

In conclusion, 3-(4-Chloro-3-methoxycarbonylphenyl)-5-fluorobenzoic acid (CAS No. 1261917-25-2) is a multifaceted compound with a range of biological activities that make it a promising candidate for various therapeutic applications. Its unique structural features, including the chlorinated and methoxycarbonyl-substituted phenyl group and the fluorinated benzoic acid moiety, contribute to its pharmacological properties and therapeutic potential. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the development of new drugs for treating inflammatory diseases, cancer, and viral infections.